Cas no 2138206-90-1 (ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate)

• Product Name: ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate
• CAS No: 2138206-90-1
• MF: C₈H₁₃BrN₄O₂
• MW: 277.118420362473
• MDL: MFCD31473449
• CID: 5610277
• PubChem ID: 165465491
• Update Time: 2025-10-18

ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2138206-90-1
• ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate
• EN300-804963

• MDL： MFCD31473449
• Inchi： 1S/C8H13BrN4O2/c1-4-15-5(14)8(2,3)13-6(9)11-7(10)12-13/h4H2,1-3H3,(H2,10,12)
• InChI Key： KZUOLCNKWXYFEU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 276.02219g/mol
• Monoisotopic Mass: 276.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate

Ethyl 2-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-Yl)-2-Methylpropanoate: A Comprehensive Overview

Ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate, identified by the CAS number 2138206-90-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. The molecule consists of a triazole ring system, which is a five-membered heterocyclic compound containing nitrogen atoms. The presence of an amino group (-NH₂) and a bromine atom (-Br) on the triazole ring introduces additional functional groups that can influence the compound's reactivity and properties.

The triazole moiety in ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate is a key structural feature that contributes to its chemical versatility. Triazoles are known for their stability and ability to form strong hydrogen bonds, making them valuable in drug design and as building blocks in organic synthesis. Recent studies have highlighted the potential of triazole-containing compounds in the development of new pharmaceutical agents, particularly in the areas of anti-inflammatory and anticancer therapies.

The ethyl ester group (-O-CO-OEt) attached to the triazole ring adds another layer of functionality to this compound. Esters are commonly used in organic chemistry as protecting groups for carboxylic acids and as intermediates in synthesis. In this case, the ester group may play a role in modulating the solubility and bioavailability of the compound if it were to be used in a pharmacological context.

Recent research has focused on the synthesis and characterization of ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2-methylpropanoate using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided insights into the compound's molecular structure and stability under various conditions. Additionally, computational chemistry methods have been employed to predict the compound's electronic properties and reactivity.

In terms of applications, ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-Yl)-ethylpropanoate has shown promise in materials science as a precursor for the synthesis of novel materials with tailored properties. For instance, its ability to form coordination complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination polymers.

The synthesis of ethyl 2-(3-aminoethyl-5-bromoethyl-ethyl-triazol-Yl)-propanoate involves multi-step reactions that highlight its chemical complexity. The process typically begins with the preparation of the triazole ring followed by functionalization with amino and bromine substituents. The final step involves esterification to introduce the ethyl ester group.

Ethical considerations surrounding this compound include its potential environmental impact and toxicity profile. While no specific data on toxicity are currently available for this compound, it is generally advisable to handle all chemicals with care due to their potential hazards.